Cas no 253168-40-0 (2-{(3-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole)

• Product Name: 2-{(3-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole
• CAS No: 253168-40-0
• MF: C₁₅H₁₄N₂S
• MW: 254.350061893463
• CID: 1422401
• PubChem ID: 673905
• Update Time: 2025-04-20

2-{(3-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[[(3-methylphenyl)methyl]thio]-
• 2-{(3-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole
• AKOS000637035
• STK865631
• 2-((3-methylbenzyl)thio)-1H-benzo[d]imidazole
• 2-{[(3-METHYLPHENYL)METHYL]SULFANYL}-1H-1,3-BENZODIAZOLE
• 2-[(3-methylbenzyl)sulfanyl]-1H-benzimidazole
• 253168-40-0
• HS-8515
• 2-(3-Methyl-benzylsulfanyl)-1H-benzoimidazole
• UPCMLD0ENAT5479998:001
• F1221-0062
• 2-[(3-methylphenyl)methylsulfanyl]-1H-benzimidazole
• SCHEMBL15652863
• 2-(m-tolylmethylsulfanyl)-1H-benzimidazole
• CCG-114430
• Z19650812

• Inchi： 1S/C15H14N2S/c1-11-5-4-6-12(9-11)10-18-15-16-13-7-2-3-8-14(13)17-15/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： NHKYIEMLFDDAPD-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 253.08009
• Monoisotopic Mass: 254.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles